Cas no 113366-51-1 (2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid)

2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid structure
113366-51-1 structure
Product Name:2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid
CAS No:113366-51-1
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD09864343
CID:130144
PubChem ID:13835298
Update Time:2025-04-19

2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-4-methyloxazole-5-carboxylic acid
    • 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid
    • 2-ethyl-4-methyl-oxazole-5-carboxylic acid
    • 5-Oxazolecarboxylicacid, 2-ethyl-4-methyl-
    • ACMC-20mi0t
    • AGN-PC-00O660
    • CTK0H2934
    • SureCN597035
    • 5-Oxazolecarboxylicacid,2-ethyl-4-methyl-(9CI)
    • 2-ethyl-4-methyl-5-oxazolecarboxylic acid
    • AKOS000506111
    • FT-0654230
    • BS-35953
    • MFCD09864343
    • Z1198235233
    • 2-Ethyl-4-methyloxazole-5-carboxylicacid
    • DTXSID00550757
    • CS-0215029
    • A803044
    • 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid, AldrichCPR
    • BB 0238354
    • AM20120662
    • SCHEMBL597035
    • 113366-51-1
    • GKZNKAQBBPQEBU-UHFFFAOYSA-N
    • EN300-215396
    • DA-26239
    • 2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid
    • MDL: MFCD09864343
    • Inchi: 1S/C7H9NO3/c1-3-5-8-4(2)6(11-5)7(9)10/h3H2,1-2H3,(H,9,10)
    • InChI Key: GKZNKAQBBPQEBU-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=C(C)N=C1CC

Computed Properties

  • Exact Mass: 155.05827
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: NA
  • Boiling Point: 286.4±20.0 ºC (760 Torr),
  • Flash Point: 127.0±21.8 ºC,
  • Solubility: Slightly soluble (11 g/l) (25 º C),
  • PSA: 63.33
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid Security Information

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